Cas no 1951431-44-9 (1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol)
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with an amino group, an iodine atom, and a 2-methylpropan-2-ol moiety. This structure confers potential utility in medicinal chemistry, particularly as a building block for kinase inhibitors or nucleoside analogs due to its resemblance to purine bases. The iodine substitution enhances reactivity for further functionalization via cross-coupling reactions, while the amino group offers a handle for derivatization. The tert-alcohol side chain may improve solubility and influence pharmacokinetic properties. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and biochemical studies.
1951431-44-9 structure
Product Name:1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol
CAS No:1951431-44-9
MF:C9H12IN5O
MW:333.128952980042
CID:5059705
Update Time:2025-05-28
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- NC1=C2C(=NC=N1)N(N=C2I)CC(C)(O)C
- 1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol
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- Inchi: 1S/C9H12IN5O/c1-9(2,16)3-15-8-5(6(10)14-15)7(11)12-4-13-8/h4,16H,3H2,1-2H3,(H2,11,12,13)
- InChI Key: JRQMLDLFZUELRU-UHFFFAOYSA-N
- SMILES: IC1C2=C(N)N=CN=C2N(CC(C)(C)O)N=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 0.4
- Topological Polar Surface Area: 89.8
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM270459-1g |
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol |
1951431-44-9 | 97% | 1g |
$463 | 2021-08-18 | |
| Chemenu | CM270459-1g |
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol |
1951431-44-9 | 97% | 1g |
$*** | 2023-03-30 |
1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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